4-Acetyl-1-methyl-1H-pyrrole-2-carbaldehyde
Cat. No. B1337956
Key on ui cas rn:
75866-91-0
M. Wt: 151.16 g/mol
InChI Key: OWBXRSMVPDNIEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07285558B2
Procedure details
To a suspension of aluminium chloride (22.9 g, 172 mmol) in anhydrous dichloromethane (100 ml) and acetylchloride (4.5 g, 57.3 mmol)was added a solution of 1-methyl pyrrole-2-carboxaldehyde (5 g, 46 mmol) in anhydrous. dichloromethane (20 ml). The mixture was refluxed for 90 min, poured into ice and stirred until melted. The layers were separated and aqueous layer was extracted with dichloromethane (2×100 ml). The organic phase and extracts were combined, dried over sodium sulfate. The solvent was removed in vacuo to give the title compound (6.8 g, 94%), 1H NMR (d6-DMSO) d 9.6 (s, 1H), 7.9 (s, 1H), 7.4 (s, 1H), 3.9 (s, 3H),2.4 (s,3H)
Name
Yield
94%
Identifiers
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REACTION_CXSMILES
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[Cl-].[Al+3].[Cl-].[Cl-].[C:5](Cl)(=[O:7])[CH3:6].[CH3:9][N:10]1[CH:14]=[CH:13][CH:12]=[C:11]1[CH:15]=[O:16]>ClCCl>[C:5]([C:13]1[CH:12]=[C:11]([CH:15]=[O:16])[N:10]([CH3:9])[CH:14]=1)(=[O:7])[CH3:6] |f:0.1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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22.9 g
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Type
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reactant
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|
Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Name
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|
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Quantity
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4.5 g
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Type
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reactant
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Smiles
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C(C)(=O)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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CN1C(=CC=C1)C=O
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Step Three
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Name
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|
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Quantity
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20 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was refluxed for 90 min
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Duration
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90 min
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ADDITION
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Type
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ADDITION
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Details
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poured into ice
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CUSTOM
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Type
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CUSTOM
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Details
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The layers were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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aqueous layer was extracted with dichloromethane (2×100 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was removed in vacuo
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)(=O)C=1C=C(N(C1)C)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.8 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
